Cas no 912852-58-5 (Benzene,1-iodo-4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-)

• Product Name: Benzene,1-iodo-4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-
• CAS No: 912852-58-5
• MF: C₂₃H₃₅I
• MW: 438.42847943306
• CID: 996240
• PubChem ID: 46916252
• Update Time: 2025-04-20

Benzene,1-iodo-4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-iodo-4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-
• 86761-25-3
• 1-iodo-4-[4-(4-pentylcyclohexyl)cyclohexyl]benzene
• (1r,1's,4r,4'r)-4-(4-iodophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• (Trans,trans)-4-(4-iodophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• DTXSID30919853
• 3~4~-Iodo-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• 4-(4-IODOPHENYL)-4'-PENTYL-1,1'-BI(CYCLOHEXANE)
• 1-Iodo-4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)benzene
• 912852-58-5
• DB-216133

• Inchi： 1S/C23H35I/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)22-14-16-23(24)17-15-22/h14-21H,2-13H2,1H3
• InChI Key： IFFRDOOMYKZACQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 438.17800
• Monoisotopic Mass: 438.17835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 7.95170